Cas no 68704-89-2 (4,4'-(hexane-1,6-diyldisulfanediyl)bis(2-aminobutan-1-ol))

• Product Name: 4,4'-(hexane-1,6-diyldisulfanediyl)bis(2-aminobutan-1-ol)
• CAS No: 68704-89-2
• MF: C₁₄H₃₂N₂O₂S₂
• MW: 324.546081542969
• CID: 1731005
• PubChem ID: 3052363
• Update Time: 2025-04-21

4,4'-(hexane-1,6-diyldisulfanediyl)bis(2-aminobutan-1-ol) Chemical and Physical Properties

Names and Identifiers

• 4,4'-(hexane-1,6-diyldisulfanediyl)bis(2-aminobutan-1-ol)
• 2-amino-4-[6-(3-amino-4-hydroxybutyl)sulfanylhexylsulfanyl]butan-1-ol
• Diamino-2,15-dithia-5,12-hexadecandiol-1,16
• SCHEMBL11514492
• 4,4'-(1,6-Hexanediylbis(thio))bis(2-amino-1-butanol)
• 1-Butanol, 4,4'-(1,6-hexanediylbis(thio))bis(2-amino-
• DTXSID50988405
• 68704-89-2
• Diamino-2,15-dithia-5,12-hexadecandiol-1,16 [German]
• 2,15-Diamino-5,12-dithia-1,16-hexadecanediol

• Inchi： 1S/C14H32N2O2S2/c15-13(11-17)5-9-19-7-3-1-2-4-8-20-10-6-14(16)12-18/h13-14,17-18H,1-12,15-16H2
• InChI Key： VSGJBAQNKMPHCI-UHFFFAOYSA-N
• SMILES： S(CCC(CO)N)CCCCCCSCCC(CO)N

Computed Properties

• Exact Mass: 324.19052061g/mol
• Monoisotopic Mass: 324.19052061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 143Ų